N-[2-(6-ethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl]acetamide

• IUPAC Name: N-[2-(6-ethyl-2-oxochromen-4-yl)-1-benzofuran-3-yl]acetamide
• InChI: InChI=1S/C21H17NO4/c1-3-13-8-9-18-15(10-13)16(11-19(24)25-18)21-20(22-12(2)23)14-6-4-5-7-17(14)26-21/h4-11H,3H2,1-2H3,(H,22,23)
• InChI Key: SSTHNGUUWMGSNI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)OC(=O)C=C2C3=C(C4=CC=CC=C4O3)NC(=O)C
• Molecular Formula: C21H17NO4
• Molecular Weight: 347.4 g/mol

Description

“N-[2-(6-ethyl-2-oxo-2H-chromen-4-yl)-1-benzofuran-3-yl]acetamide” is a coumarin derivative. Coumarins are a class of organic compounds that are synthesized extensively due to their diverse medicinal properties. This compound is characterized by the presence of a chromene ring system and a benzofuran moiety.

Synthesis Analysis

The synthesis of similar coumarin derivatives involves treating 2-(2-oxo-2H-chromen-4-yloxy)acetic acid with various amines. The acid is obtained from the hydrolysis of the corresponding ester, which is prepared from 4-hydroxycoumarin and ethyl bromoacetate.

Molecular Structure Analysis

The molecular structure of this compound involves a chromene ring system and a benzofuran moiety. There are weak offset interactions involving the benzene ring of the chromene ring system.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound include the reaction of 7-amino-4-methylcoumarin with various organic halides.

Physical And Chemical Properties Analysis

The compound forms yellow crystals when crystallized from chloroform. Its melting point is above 350°C. Infrared spectroscopy shows absorption bands at 1690 and 1680 cm-1, corresponding to the C=O groups of lactone and ketone.

Scientific Research Applications

Antioxidant Activity

Coumarin derivatives, including our compound of interest, have been investigated for their antioxidant potential. These molecules play a crucial role in scavenging free radicals and protecting cells from oxidative damage. .

Optical Applications

The chromophoric nature of coumarin-based compounds makes them suitable for various optical applications. Researchers have explored their use as:

• .

Antimicrobial Activity

Coumarin derivatives have demonstrated notable antimicrobial effects. Our compound may exhibit antibacterial and antifungal properties. .

Anti-Cancer Potential

While specific studies on this compound are limited, coumarins in general have shown promise as anti-cancer agents. They interfere with cell proliferation, induce apoptosis, and inhibit tumor growth. .

Tuberculostatic Properties

Some coumarin derivatives exhibit tuberculostatic activity. .

Polymer Science

Coumarins find applications in polymer science, including:

• .

Mechanism of Action

While the specific mechanism of action for this compound is not mentioned in the retrieved papers, coumarin derivatives are known for their diverse biological activities. They have been studied for their antimicrobial, anti-inflammatory, antitumor, and antiviral activities.

Future Directions

The future directions for research on this compound could involve further exploration of its biological activities. Given the known activities of coumarin derivatives, this compound could be studied for potential antimicrobial, anti-inflammatory, antitumor, and antiviral effects.